N'-({2-[(4-methylphenyl)thio]propanoyl}oxy)-2-pyridinecarboximidamide

• IUPAC Name: [(Z)-[amino(pyridin-2-yl)methylidene]amino] 2-(4-methylphenyl)sulfanylpropanoate
• InChI: InChI=1S/C16H17N3O2S/c1-11-6-8-13(9-7-11)22-12(2)16(20)21-19-15(17)14-5-3-4-10-18-14/h3-10,12H,1-2H3,(H2,17,19)
• InChI Key: VEPMFCSZXANDHL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC(C)C(=O)ON=C(C2=CC=CC=N2)N
• Isomeric SMILES: CC1=CC=C(C=C1)SC(C)C(=O)O/N=C(/C2=CC=CC=N2)\N
• Molecular Formula: C16H17N3O2S
• Molecular Weight: 315.4 g/mol

Description

N'-({2-[(4-methylphenyl)thio]propanoyl}oxy)-2-pyridinecarboximidamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as MPSPC and is known for its unique chemical properties that make it suitable for use in scientific research.

Mechanism of Action

The mechanism of action of MPSPC is not fully understood, but it is believed to work by inhibiting certain enzymes and proteins in the body. This inhibition can lead to a variety of physiological and biochemical effects, which can be beneficial in certain scientific research applications.
Biochemical and Physiological Effects:
MPSPC has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins, which can lead to a reduction in inflammation and pain. Additionally, MPSPC has been shown to have antioxidant properties, which can help protect cells from damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MPSPC in lab experiments is its unique chemical properties, which make it suitable for use in a variety of research applications. Additionally, MPSPC is relatively easy to synthesize, which makes it a cost-effective option for researchers. However, there are also limitations to using MPSPC in lab experiments, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are many potential future directions for research involving MPSPC. One area of interest is its potential use in cancer treatment, as studies have shown that it may be able to inhibit the growth of certain cancer cells. Additionally, further research is needed to fully understand the mechanism of action of MPSPC and its potential applications in a variety of fields, including drug delivery and anti-inflammatory therapy.
In conclusion, MPSPC is a unique chemical compound that has gained attention in the scientific community due to its potential applications in various fields. While there is still much to be learned about this compound, its unique chemical properties and potential applications make it an exciting area of research for scientists around the world.

Synthesis Methods

MPSPC can be synthesized using a variety of methods, including chemical synthesis and enzymatic synthesis. Chemical synthesis involves the use of chemical reactions to produce the compound, while enzymatic synthesis involves the use of enzymes to catalyze the reaction.

Scientific Research Applications

MPSPC has a wide range of potential applications in scientific research. It has been studied for its potential use as a drug delivery system, as well as for its ability to inhibit certain enzymes and proteins. Additionally, MPSPC has been studied for its potential use in cancer treatment and as an anti-inflammatory agent.